Cas no 28416-82-2 (Fluticasone 17b-Carboxylic Acid)

Fluticasone 17b-Carboxylic Acid structure
28416-82-2 structure
Product name:Fluticasone 17b-Carboxylic Acid
CAS No:28416-82-2
MF:C21H26O5F2
MW:396.42494
MDL:MFCD09832931
CID:53322
PubChem ID:9822089

Fluticasone 17b-Carboxylic Acid Chemical and Physical Properties

Names and Identifiers

    • (6a,11b,16a,17a)-6,9-Difluoro-11,17-dihydroxy-16-methyl-3-oxoandrosta-1,4-diene-17-carboxylic acid
    • Fluticasone 17β-Carboxylic Acid
    • (6a,9a,11b,16a,17a)-6,9-Difluoro-11,17-dihydroxy-16-methyl-3-oxoandrosta-1,4-diene-17-carboxylic acid
    • (6S,8S,9R,10S,11S,13S,14S,16R,17R)-6,9-difluoro-11,17-dihydroxy-10,13,16-trimethyl-3-oxo-6,7,8,11,12,14,15,16-octahydrocyclopenta[a]phenanthrene-17-carboxylic acid
    • 6Α,9Α-DIFLUORO-11Β-,17Α-DIHYDROXY-3-OXOANDROSTA-1,4-DIENE-17ß-CARBOXYLIC ACID DISCONTINUED SEE PRODUCT # F599490,WHITE ...
    • (6S,8S,9R,10S,11S,13R,14S,17S)-17-acetyl-6,9-difluoro-11-hydroxy-10,13-dimethyl-2,6,7,8,11,12,14,15,16,17-decahydro-1H-cyclopenta[a]phenanth ren-3-one
    • flumethasone acid
    • 6α, 9α-Difluoro-11β,17α-dihydroxy-16α-methyl-3-oxoandrosta-1,4-diene-17β-carboxylic acid
    • 6ALPHA, 9ALPHA-DIFLUORO-11BETA,17ALPHA-DIHYDROXY-16ALPHA-METHYL-3-OXOANDROSTA-1,4-DIENE-17BETA-CARBOXYLIC ACID
    • Androsta-1,4-diene-17b-carboxylic acid, 6a,9-difluoro-11b,17-dihydroxy-16a-methyl-3-oxo- (8CI)
    • 6a,9a-Difluoro-11b,17a-dihydroxy-16a-methylpregna-3-oxo-1,4-diene-17b-carboxylic acid
    • 氟米松酸
    • Discontinued see F599490
    • (6alpha,11beta,16alpha,17alpha)-6,9-difluoro-11,17-dihydroxy-16-methyl-3-oxoandrosta-1,4-diene-17-carboxylic acid
    • ANDROSTA-1,4-DIENE-17-CARBOXYLIC ACID, 6,9-DIFLUORO-11,17-DIHYDROXY-16-METHYL-3-OXO-, (6.ALPHA.,11.BETA.,16.ALPHA.,17.ALPHA.)-
    • 6alpha,9alpha-Difluoro-11beta,17alpha-dihydroxy-16alpha-methyl-3-oxoandrosta-1,4-diene-17beta-carboxylic Acid
    • 28416-82-2
    • 6?,9?-Difluoro-11?,17?-dihydroxy-16?-methyl-3-oxoandrosta-1,4-diene-17?-carboxylic Acid
    • Fluticasone 17 beta -Carboxylic Acid
    • DTXSID10431346
    • J-017063
    • (6alpha,11beta,16alpha,17alpha)-6,9-Difluoro-11,17-dihydroxy-16-methyl-3-oxo-androsta-1,4-diene-17-carboxylic Acid
    • NS00028482
    • Fluticasone 17?-Carboxylic Acid
    • 6alpha,9alpha-Difluoro-11beta,17alpha-dihydroxy-16alpha-methylpregna- 3-oxo-1,4-diene-17beta-carboxylic Acid
    • A12383
    • 6?,9?-Difluoro-11?-,17?-dihydroxy-3-oxoandrosta-1,4-diene-17?-carboxylic Acid
    • Androsta-1,4-diene-17-carboxylic acid, 6,9-difluoro-11,17-dihydroxy-16-methyl-3-oxo-, (6alpha,11beta,16alpha,17alpha)-
    • AKOS025401447
    • Androsta-1,4-diene-17-carboxylic acid,6,9-difluoro-11,17-dihydroxy-16-methyl-3-oxo-, (6a,11b,16a,17a)-
    • (1R,2R,3aS,3bS,5S,9aS,9bR,10S,11aS)-5,9b-difluoro-1,10-dihydroxy-2,9a,11a-trimethyl-7-oxo-1H,2H,3H,3aH,3bH,4H,5H,7H,9aH,9bH,10H,11H,11aH-cyclopenta[a]phenanthrene-1-carboxylic acid
    • SCHEMBL1625921
    • EUS9FD6209
    • (6S,8S,9R,10S,11S,13S,14S,16R,17R)-6,9-difluoro-11,17-dihydroxy-10,13,16-trimethyl-3-oxo-6,7,8,9,10,11,12,13,14,15,16,17-dodecahydro-3H-cyclopenta[a]phenanthrene-17-carboxylic acid
    • Fluticasone 17beta-Carboxylic Acid
    • UNII-EUS9FD6209
    • AMY38258
    • AS-74788
    • AC-1685
    • Fluticasone Propionate Impurity J
    • Fluticasone 17b-Carboxylic Acid
    • QSVBUQTYFQFEHC-IDIDPBNYSA-N
    • MDL: MFCD09832931
    • Inchi: 1S/C21H26F2O5/c1-10-6-12-13-8-15(22)14-7-11(24)4-5-18(14,2)20(13,23)16(25)9-19(12,3)21(10,28)17(26)27/h4-5,7,10,12-13,15-16,25,28H,6,8-9H2,1-3H3,(H,26,27)/t10-,12+,13+,15+,16+,18+,19+,20?,21-/m1/s1
    • InChI Key: QSVBUQTYFQFEHC-IDIDPBNYSA-N
    • SMILES: C[C@@]12[C@@](C(O)=O)(O)[C@H](C)C[C@@]1([H])[C@]3([H])C[C@H](F)C4=CC(C=C[C@]4(C)[C@@]3(F)[C@@H](O)C2)=O

Computed Properties

  • Exact Mass: 396.17500
  • Monoisotopic Mass: 396.175
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 1
  • Complexity: 824
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 9
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 94.8A^2
  • XLogP3: 1.9

Experimental Properties

  • Color/Form: No data avaiable
  • Density: 1.4±0.1 g/cm3
  • Melting Point: 303-305°C
  • Boiling Point: 568.44°C at 760 mmHg
  • Flash Point: 297.6±30.1 °C
  • Refractive Index: 1.585
  • PSA: 94.83000
  • LogP: 2.36690
  • Vapor Pressure: No data available

Fluticasone 17b-Carboxylic Acid Security Information

Fluticasone 17b-Carboxylic Acid Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
PHR1846-30MG
Fluticasone 17b-Carboxylic Acid
28416-82-2
30mg
¥7500.68 2023-10-14
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
S34810-1g
(6S,8S,9R,10S,11S,13S,14S,16R,17R)-6,9-difluoro-11,17-dihydroxy-10,13,16-trimethyl-3-oxo-6,7,8,11,12,14,15,16-octahydrocyclopenta[a]phenanthrene-17-carboxylic acid
28416-82-2 95%
1g
¥1788.0 2024-07-19
TRC
F599490-1g
Fluticasone 17b-Carboxylic Acid
28416-82-2
1g
$ 1211.00 2023-04-15
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.
ajci75152-10mg
Fluticasone 17β-Carboxylic Acid
28416-82-2 98%
10mg
¥1947.00 2022-04-26
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
S34810-5g
(6S,8S,9R,10S,11S,13S,14S,16R,17R)-6,9-difluoro-11,17-dihydroxy-10,13,16-trimethyl-3-oxo-6,7,8,11,12,14,15,16-octahydrocyclopenta[a]phenanthrene-17-carboxylic acid
28416-82-2 95%
5g
¥5888.0 2024-07-19
Cooke Chemical
LN0434450-5g
6α,9α-Difluoro-11β,17α-dihydroxy-16α-methyl-3-oxoandrosta-1,4-diene-17β-carboxylicAcid
28416-82-2 ≥95%
5g
RMB 8640.00 2025-02-21
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
1285818-15MG
28416-82-2
15MG
¥10902.39 2023-04-13
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
1285818-15MG
Fluticasone propionate Related Compound J
28416-82-2 United States Pharmacopeia (USP) Reference Standard
15MG
¥14329.94 2022-02-21
eNovation Chemicals LLC
Y1197061-5g
6a,9a-Difluoro-11ß,17a-dihydroxy-16a-methyl-3-oxoandrosta-1,4-diene-17ß-carboxylic Acid
28416-82-2 95%
5g
$1320 2024-07-20
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
PHR1846-30MG
28416-82-2
30MG
¥10632.76 2023-01-14

Fluticasone 17b-Carboxylic Acid Related Literature

Recommended suppliers
Amadis Chemical Company Limited
(CAS:28416-82-2)Fluticasone 17b-Carboxylic Acid
A855293
Purity:99%
Quantity:5g
Price ($):1354.0
Suzhou Senfeida Chemical Co., Ltd
(CAS:28416-82-2)(6a,11b,16a,17a)-6,9-Difluoro-11,17-dihydroxy-16-methyl-3-oxoandrosta-1,4-diene-17-carboxylic acid
sfd6357
Purity:99.9%
Quantity:200kg
Price ($):Inquiry